Cas no 14091-98-6 (1,2-dithiane-3-carboxylic acid)

1,2-dithiane-3-carboxylic acid structure

14091-98-6 structure

Product Name:1,2-dithiane-3-carboxylic acid

CAS No:14091-98-6

Molecular Formula:C₅H₈O₂S₂

Molecular Weight:164.246

CID:2657853

PubChem ID:560166

1,2-dithiane-3-carboxylic acid Properties

Names and Identifiers

- 1,2-Dithiane-3-carboxylic acid
- dithiane-3-carboxylic acid
- dithianecarboxylic
- starbld0021810
- 14091-98-6
- JYWJCVNSTMEANR-UHFFFAOYSA-N
- 1,2-Dithiane-3-carboxylic acid #
- EN300-1718464
- Z1262517456
- SCHEMBL11102903
- o-Dithiane-3-carboxylic acid
- DTXSID10339939
- InChIKey： JYWJCVNSTMEANR-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H8O2S2/c6-5(7)4-2-1-3-8-9-4/h4H,1-3H2,(H,6,7)

Computed Properties

Exact Mass: 163.99657184g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 163.99657184g/mol
Heavy Atom Count: 9
Complexity: 116
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 87.9Å²

1,2-dithiane-3-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AGUG-50mg	1,2-Dithiane-3-carboxylic acid	14091-98-6	95%	50mg	$731.00	2024-06-21
A2B Chem LLC	AE87592-50mg	1,2-Dithiane-3-carboxylic acid	14091-98-6	95%	50mg	$605.00	2024-04-20
Aaron	AR00AH2S-50mg	1,2-Dithiane-3-carboxylic acid	14091-98-6	95%	50mg	$769.00	2025-01-23
Enamine	EN300-1718464-0.05g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	0.05g	$541.0	2023-09-20

1,2-dithiane-3-carboxylic acid Related Literature

1. Coordination polymers containing ferrocene backbone. Synthesis, structure and electrochemistry†

Vadapalli Chandrasekhar,Ramalingam Thirumoorthi Dalton Trans., 2010,39, 2684-2691
2. Lanthanide ternary mixed-ligand coordination polymers as fluorescent sensors for the sensitive and selective detection of chlorogenic acid†

Xiong Wang,Qi-Wei Xu,Ming-Ming Wei,Jing-Yao Chen,Hong-Hao Wang,Xia Li CrystEngComm, 2022,24, 6367-6375
3. A double-helix generated from a ferrocenyl-thiosemicarbazato metallo-synthon and its novel hydrogen-bonding cavities

Fang Chen-jie,Duan Chun-ying,He Cheng,Meng Qing-jin Chem. Commun., 2000, 1187-1188
4. Mesoporous carbon nitride–silica composites by a combined sol–gel/thermal condensation approach and their application as photocatalysts†

Kamalakannan Kailasam,Jan Dirk Epping,Arne Thomas,Sebastian Losse,Henrik Junge Energy Environ. Sci., 2011,4, 4668-4674
5. Front cover

Phys. Chem. Chem. Phys., 2008,10, 6909-6909
6. The impact of a novel Chinese yam-derived polysaccharide on blood glucose control in HFD and STZ-induced diabetic C57BL/6 mice

Xiaojuan Feng,Qian Zhang,Jingyao Li,Nana Bie,Chenjing Li,Rui Lian,Liehao Qin,Yihua Feng,Chunling Wang Food Funct., 2022,13, 2681-2692
7. Quantification and cytoprotection by vanillin, 4-methylguaiacol and 4-ethylguaiacol against AAPH-induced abnormal oxidative stress in HepG2 cells†

Dongmei Shi RSC Adv., 2018,8, 35474-35484
8. Contents list

Mol. Syst. Des. Eng., 2019,4, 3-8
9. Methanobactins: from genome to function†

Laura M. K. Dassama,Grace E. Kenney Metallomics, 2017,9, 7-20
10. Synthesis and solution thermodynamic study of rigidified and functionalised EGTA derivatives†

Lorenzo Tei,Zsolt Baranyai,Mauro Botta,Laura Piscopo,Silvio Aime,Giovanni B. Giovenzana Org. Biomol. Chem., 2008,6, 2361-2368

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